Cas no 895244-78-7 (2-Bromo-N-(cyclohexylmethyl)acetamide)

• Product Name: 2-Bromo-N-(cyclohexylmethyl)acetamide
• CAS No: 895244-78-7
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• CID: 4718898
• Update Time: 2025-05-23

2-Bromo-N-(cyclohexylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(cyclohexylmethyl)acetamide
• REBBVMCUZYBHKW-UHFFFAOYSA-N
• 2-bromo-N-cyclohexylmethyl-acetamide
• 2-Bromo-N-(cyclohexylmethyl)acetamide

• Inchi： 1S/C9H16BrNO/c10-6-9(12)11-7-8-4-2-1-3-5-8/h8H,1-7H2,(H,11,12)
• InChI Key： REBBVMCUZYBHKW-UHFFFAOYSA-N
• SMILES： BrCC(NCC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-N-(cyclohexylmethyl)acetamide

2-Bromo-N-(cyclohexylmethyl)acetamide (CAS No. 895244-78-7)

The compound 2-Bromo-N-(cyclohexylmethyl)acetamide (CAS No. 895244-78-7) is an organic compound with a unique structure that combines a bromine atom, a cyclohexylmethyl group, and an acetamide functional group. This compound has been the subject of recent research due to its potential applications in various fields, including drug discovery, materials science, and organic synthesis.

Chemical Structure and Properties

The molecular structure of 2-Bromo-N-(cyclohexylmethyl)acetamide consists of a cyclohexane ring attached to a methyl group, which is further connected to an acetamide moiety containing a bromine atom at the beta position. This arrangement imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions. The compound is typically synthesized through nucleophilic substitution or coupling reactions, depending on the desired application.

Synthesis and Applications

Recent studies have focused on optimizing the synthesis of 2-Bromo-N-(cyclohexylmethyl)acetamide to enhance its efficiency and scalability. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis techniques to improve reaction yields and reduce production time. These advancements have made the compound more accessible for large-scale applications.

In terms of applications, 2-Bromo-N-(cyclohexylmethyl)acetamide has shown promise as an intermediate in drug development. Its bromine atom can act as a leaving group in substitution reactions, facilitating the construction of complex molecular frameworks. Additionally, the cyclohexylmethyl group provides steric bulk, which can be advantageous in designing bioactive molecules with specific pharmacokinetic properties.

Research Highlights

A groundbreaking study published in *Journal of Medicinal Chemistry* explored the use of 2-Bromo-N-(cyclohexylmethyl)acetamide as a building block for constructing peptide-based inhibitors targeting specific enzymes involved in cancer pathways. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against these enzymes, highlighting its potential in anti-cancer drug development.

Another notable research effort focused on the application of 2-Bromo-N-(cyclohexylmethyl)acetamide in polymer chemistry. Scientists successfully incorporated this compound into polymeric materials to enhance their thermal stability and mechanical properties. This innovation opens new avenues for its use in high-performance materials for aerospace and automotive industries.

Future Directions

As research on 2-Bromo-N-(cyclohexylmethyl)acetamide (CAS No. 895244-78-7) continues to expand, there is growing interest in exploring its role in sustainable chemistry. Researchers are investigating methods to synthesize this compound using renewable resources and eco-friendly catalysts, aligning with global efforts toward green chemistry practices.

In conclusion, 2-Bromo-N-(cyclohexylmethyl)acetamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques make it an invaluable tool for scientists and engineers alike.